Cas no 1052647-27-4 (Methyl 5-iodo-2,4-dimethylbenzoate)

Methyl 5-iodo-2,4-dimethylbenzoate structure
1052647-27-4 structure
Product Name:Methyl 5-iodo-2,4-dimethylbenzoate
CAS No:1052647-27-4
MF:C10H11IO2
MW:290.097615480423
MDL:MFCD11112900
CID:836295
PubChem ID:44828936
Update Time:2025-07-30

Methyl 5-iodo-2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-iodo-2,4-dimethylbenzoate
    • Benzoic acid, 5-iodo-2,4-dimethyl-, methyl ester
    • 5-iodo-2,4-dimethylbenzoic acid methyl ester
    • AK-93227
    • CTK8C6815
    • KB-145668
    • methyl 5-iodanyl-2,4-dimethyl-benzoate
    • SBB068051
    • SureCN1920431
    • Methyl5-iodo-2,4-dimethylbenzoate
    • DTXSID90661023
    • CS-0341483
    • AKOS015851998
    • MFCD11112900
    • F85697
    • A1-02701
    • 1052647-27-4
    • DB-059319
    • SB30402
    • SCHEMBL1920431
    • ZETITKGSTYFZFM-UHFFFAOYSA-N
    • CSB64727
    • MDL: MFCD11112900
    • Inchi: 1S/C10H11IO2/c1-6-4-7(2)9(11)5-8(6)10(12)13-3/h4-5H,1-3H3
    • InChI Key: ZETITKGSTYFZFM-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(=O)OC)=C(C)C=C1C

Computed Properties

  • Exact Mass: 289.98038g/mol
  • Monoisotopic Mass: 289.98038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Methyl 5-iodo-2,4-dimethylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-1g
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
1g
5071.29CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-5g
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
5g
20268.21CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-500mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
500mg
2959.67CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-250mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
250mg
1908.1CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-100mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
100mg
1382.31CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
05R0671-50mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 97%
50mg
1110.94CNY 2021-05-08
abcr
AB536017-1 g
Methyl 5-iodo-2,4-dimethylbenzoate; .
1052647-27-4
1g
€429.10 2023-04-14
eNovation Chemicals LLC
K02560-1g
methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 >97%
1g
$595 2023-09-02
eNovation Chemicals LLC
K02560-2g
methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 >97%
2g
$995 2023-09-02
eNovation Chemicals LLC
Y1007872-100mg
Methyl 5-iodo-2,4-dimethylbenzoate
1052647-27-4 95%
100mg
$200 2024-07-28
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.